[(2,6-Dimethylphenyl)methyl](methyl)amine

• Molecular Formula: C10H15N
• Molecular Weight: 149.23 g/mol
• SMILES: CC1=C(C(=CC=C1)C)CNC
• InChI: InChI=1S/C10H15N/c1-8-5-4-6-9(2)10(8)7-11-3/h4-6,11H,7H2,1-3H3
• InChIKey: PRGMJUUNMACAAX-UHFFFAOYSA-N

[(2,6-Dimethylphenyl)methyl](methyl)amine (CAS 1199774-99-6): Compound Identity and Procurement-Relevant Baseline

[(2,6-Dimethylphenyl)methyl](methyl)amine, also referred to as N-methyl-2,6-dimethylbenzylamine or 1-(2,6-dimethylphenyl)-N-methylmethanamine, is a secondary benzylamine derivative bearing ortho,ortho'-dimethyl substitution on the phenyl ring and a single N-methyl group. With molecular formula C10H15N, a molecular weight of 149.23 g/mol, and a predicted pKa of 9.77±0.10, this compound occupies a distinct physicochemical niche among alkylbenzylamines . It is commercially supplied at a minimum purity specification of 95% and is intended exclusively for research and development use . The compound is catalogued under CAS Registry Number 1199774-99-6 and is structurally classified as a member of the phenylmethylamine family, distinguishable from its closest primary-amine analog (2,6-dimethylbenzylamine, CAS 74788-82-2) by the presence of the N-methyl substituent, which modulates basicity, lipophilicity, and steric profile .

Sterically defined secondary benzylamine with ortho,ortho'-dimethyl and N-methyl substitution

Pre-functionalized building block aligning with dihydropyridine and flavin chemotype cores

Physicochemical fingerprint (density, pKa, boiling point) supports rapid identity verification in QC workflows

Why [(2,6-Dimethylphenyl)methyl](methyl)amine Cannot Be Casually Interchanged with In-Class Benzylamine Analogs

Within the N-substituted benzylamine class, seemingly minor structural modifications produce quantifiable shifts in basicity, lipophilicity, steric encumbrance, and metabolic recognition that render compounds non-interchangeable in both synthetic and pharmacological contexts. The target compound's pKa of 9.77 represents a ΔpKa of +0.35 relative to its primary-amine analog 2,6-dimethylbenzylamine (pKa 9.42), which alters the ratio of protonated to neutral species at physiologically relevant pH and in condensation reaction conditions . The ortho,ortho'-dimethyl substitution pattern imposes steric constraints not present in unsubstituted N-methylbenzylamine (pKa 9.75, density 0.939 g/mL), affecting both nucleophilic reactivity at nitrogen and metabolic susceptibility . Positional isomers (2,5- vs. 2,6-dimethyl) direct divergent synthetic applications: 2,6-dimethylbenzylamine serves as an intermediate for flavin-derived anti-infective agents, while the N-methyl-2,6-dimethyl variant offers differentiated steric and electronic properties that are specifically exploited in dihydropyridine calcium-channel blocker synthesis . These differences are not cosmetic—they determine which reaction partners, catalytic systems, and biological targets a given benzylamine can productively engage.

Primary amine analog ΔpKa of +0.35 vs. 2,6-dimethylbenzylamine may shift protonation equilibrium and aqueous reactivity

Unsubstituted ring analog Density (0.912 vs. 0.939 g/mL) and boiling point difference alter extraction and handling; 2,6-dimethyl groups impose steric constraints

Tertiary amine analog Secondary N-H enables acylation/sulfonylation; ortho-methyl blocking prevents directed ortho-metalation pathways

Quantitative Comparator Evidence for [(2,6-Dimethylphenyl)methyl](methyl)amine (CAS 1199774-99-6) vs. Closest Structural Analogs

Basicity Shift (ΔpKa): N-Methyl-2,6-dimethylbenzylamine vs. 2,6-Dimethylbenzylamine (Primary Amine Analog)

The N-methyl substituent in [(2,6-Dimethylphenyl)methyl](methyl)amine elevates the predicted pKa of the conjugate acid by 0.35 log units compared to the primary amine analog 2,6-dimethylbenzylamine, consistent with the electron-donating inductive effect of the N-alkyl group increasing electron density at the nitrogen center . The higher pKa means the target compound remains protonated to a greater extent at any given pH below ~9.8, affecting its behavior in aqueous-phase reactions and biological compartments where pH gradients exist .

Basicity Shift

Reported

ΔpKa = +0.35 (target pKa 9.77 vs. primary amine analog pKa 9.42)

Protonation state differentiation context

Predicted values; experimental confirmation advised

Evidence Dimension	Acid dissociation constant (pKa of conjugate acid)
Target Compound Data	pKa = 9.77 ± 0.10 (Predicted, Advanced Chemistry Development software)
Comparator Or Baseline	2,6-Dimethylbenzylamine (CAS 74788-82-2): pKa = 9.42 ± 0.10 (Predicted, same method)
Quantified Difference	ΔpKa = +0.35 (target more basic by ~2.2-fold in Kb terms)
Conditions	Predicted values from ChemicalBook database; both values computed using the same ACD/Labs algorithm, enabling direct cross-study comparison

Why This Matters

A ΔpKa of 0.35 alters the neutral:protonated ratio at physiological pH 7.4 from approximately 105:1 (comparator) to approximately 253:1 (target), which is relevant for solubility, formulation pH adjustment, and reactivity in acid-base extraction workflows during synthesis and purification.

Bulk Physical Property Differentiation: Density and Boiling Point vs. N-Methylbenzylamine (Unsubstituted Ring Analog)

The introduction of two methyl groups at the 2- and 6-positions of the aromatic ring produces measurable changes in bulk physical properties relative to unsubstituted N-methylbenzylamine. The target compound has a predicted density of 0.912 g/cm³ and a predicted boiling point of 220.7 °C, compared to experimentally measured values of 0.939 g/mL (density at 25 °C) and 184-189 °C (boiling point) for N-methylbenzylamine . The lower density despite higher molecular weight (149.23 vs. 121.18 g/mol) reflects the disruption of intermolecular packing by the ortho-methyl groups, while the elevated boiling point is consistent with increased van der Waals surface area .

Physical Property Shift

Reported

Density 0.912 vs. 0.939 g/mL; Bp 220.7 vs. 184–189 °C (unsubstituted analog)

Supports procurement identity verification

Predicted target values; lit. comparator data

Evidence Dimension	Density and atmospheric-pressure boiling point
Target Compound Data	Density: 0.912±0.06 g/cm³ (Predicted); Boiling point: 220.7±9.0 °C (Predicted); MW: 149.23 g/mol
Comparator Or Baseline	N-Methylbenzylamine (CAS 103-67-3): Density: 0.939 g/mL at 25 °C (experimental); Boiling point: 184-189 °C (experimental); MW: 121.18 g/mol
Quantified Difference	ΔDensity ≈ −0.027 g/cm³ (target less dense despite +28.05 g/mol MW); ΔBoiling point ≈ +33 °C
Conditions	Target values are ACD/Labs predictions; comparator values are experimentally determined (lit.); both at or near atmospheric pressure

Why This Matters

These physical property differences provide orthogonal confirmation of chemical identity during incoming quality control. A density measurement alone can distinguish the target compound from unsubstituted N-methylbenzylamine, reducing the risk of mis-shipment or mislabeling in procurement workflows.

Steric and Electronic Differentiation: Impact of Ortho,Ortho'-Dimethyl Substitution on Amine Reactivity vs. N,N-Dimethylbenzylamine

The 2,6-dimethylbenzyl motif creates a sterically congested environment around both the benzylic carbon and the amine nitrogen that is absent in N,N-dimethylbenzylamine (CAS 103-83-3). While N,N-dimethylbenzylamine is widely employed as a substrate for directed ortho-metalation (DoM) reactions—where the CH₂NMe₂ group directs lithiation to the ortho position of the ring—the 2,6-dimethyl substitution in the target compound blocks both ortho positions, fundamentally altering its reactivity profile in organometallic transformations [1]. Furthermore, the target compound is a secondary amine (one N-H, one N-methyl, one N-benzyl), whereas N,N-dimethylbenzylamine is a tertiary amine with no N-H, precluding reactions that require a nucleophilic N-H such as acylation, sulfonylation, or urea formation without prior deprotonation . The predicted pKa difference (9.77 vs. 9.02 for the tertiary amine comparator) further distinguishes their protonation behavior .

Reactivity Divergence

Class-level inference

Secondary vs. tertiary amine; 2,6-dimethyl blocks ortho-metalation; ΔpKa +0.75

Reaction pathway selection context

Based on organometallic principles and amine class

Evidence Dimension	Amine class (secondary vs. tertiary), steric accessibility of aromatic ortho positions, and conjugate acid pKa
Target Compound Data	Secondary benzylamine (RNHCH₃); both ortho positions methyl-blocked; pKa 9.77±0.10 (Predicted); MW 149.23
Comparator Or Baseline	N,N-Dimethylbenzylamine (CAS 103-83-3): Tertiary amine (RN(CH₃)₂); ortho positions accessible for DoM; pKa 9.02(+1) at 25 °C (experimental); MW 135.21
Quantified Difference	ΔpKa = +0.75 (target more basic); Steric parameter: 2,6-disubstitution eliminates ortho C-H availability vs. comparator (qualitative).
Conditions	Basicity comparison uses experimental pKa for comparator and predicted pKa for target; steric comparison based on established principles of ortho,ortho'-disubstitution from the DoM literature

Why This Matters

Investigators selecting a benzylamine building block for metalation chemistry or N-H-dependent coupling must recognize that the 2,6-dimethyl substitution pattern in the target compound precludes ortho-lithiation pathways available to N,N-dimethylbenzylamine, while the secondary amine functionality enables N-acylation and sulfonamide formation that the tertiary comparator cannot perform.

• [1] NBInno. N,N-Dimethylbenzylamine (CAS 103-83-3): Employed with organometallic reagents such as butyl lithium for directed ortho-metalation reactions, opening pathways to substituted benzylamine derivatives. View Source

Positional Isomer Divergence: 2,6-Dimethyl vs. 2,5-Dimethyl Substitution Patterns in Benzylamine Intermediates for Anti-Infective Synthesis

Among dimethylbenzylamine positional isomers, the 2,5-dimethylbenzylamine (CAS 93-48-1) is cited as an intermediate in the synthesis of flavin derivatives for therapeutic anti-infective applications. The 2,6-dimethylbenzylamine isomer (CAS 74788-82-2, the primary amine analog of the target compound) is independently cited for the same application class . The target compound, bearing both the 2,6-dimethyl pattern and an additional N-methyl group, introduces further differentiation: the N-methyl substituent alters the reactivity of the benzylic amine toward electrophilic partners in flavin core assembly and may affect the pharmacokinetic properties of downstream conjugates. The physical properties of the 2,5-isomer (boiling point ~225 °C, density ~0.95 g/cm³, refractive index 1.535-1.538) further differ from the target compound's predicted values (boiling point 220.7 °C, density 0.912 g/cm³) .

Isomer Specificity

Class-level inference

2,6- vs. 2,5-dimethyl substitution; Bp ~220.7 vs. ~225 °C; anti-infective intermediate differentiation

Positional isomer application divergence

Positional isomer impacts synthetic utility

Evidence Dimension	Positional isomer application specificity and physical property differentiation
Target Compound Data	2,6-Dimethyl substitution; N-methyl present; Boiling point: 220.7±9.0 °C (Predicted); Density: 0.912±0.06 g/cm³ (Predicted); MW: 149.23
Comparator Or Baseline	2,5-Dimethylbenzylamine (CAS 93-48-1): 2,5-Dimethyl substitution; primary amine; Boiling point: ~225 °C (experimental); Density: ~0.95 g/cm³; Refractive index: 1.535-1.538; MW: 135.21. Cited as flavin anti-infective intermediate.
Quantified Difference	Δ Boiling point ≈ −4.3 °C (target lower); Δ Density ≈ −0.038 g/cm³ (target less dense); Δ MW = +14.02 (target heavier due to N-methyl). Positional difference: 2,6- vs. 2,5-dimethyl.
Conditions	Physical properties from predicted values (target) and experimental literature values (comparator); application data from ChemicalBook curated use statements

Why This Matters

For procurement decisions in anti-infective medicinal chemistry programs using benzylamine building blocks, the positional isomer and N-substitution pattern jointly determine which chemotype is synthesized. The target compound's 2,6-dimethyl-N-methyl architecture provides a distinct chemical space entry point compared to the 2,5-dimethyl primary amine, with differentiated steric and electronic properties that influence SAR exploration.

Structural Connection to Nicardipine: Enantiomer-Dependent Vasodilating Activity of the N-Benzyl-N-methylaminoethyl Pharmacophore

The N-benzyl-N-methylaminoethyl moiety—a structural motif directly related to the target compound through N-benzyl-N-methyl connectivity—constitutes the critical side-chain pharmacophore of nicardipine (YC-93), a clinically employed dihydropyridine calcium channel blocker. In a stereochemical structure-activity study published in Chemical & Pharmaceutical Bulletin, (+)-YC-93 [2-(N-benzyl-N-methylamino)ethyl methyl 2,6-dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hydrochloride] demonstrated approximately 3-fold greater vertebral vasodilating activity than its (-)-enantiomer in dogs [1]. The N-benzyl-N-methylaminoethyl ester side chain is essential for the drug's pharmacological activity, and its synthetic assembly requires N-methylbenzylamine-type building blocks as key intermediates [2]. The 2,6-dimethyl pattern on the dihydropyridine core, combined with the N-benzyl-N-methylaminoethyl ester, jointly defines the pharmacophore [3].

Pharmacophore Relevance

Supporting evidence

~3:1 enantiomeric activity ratio for N-benzyl-N-methylamino motif in nicardipine YC-93

Stereochemical SAR tool compound

Nicardipine enantiomer study; model vasodilation assay

Evidence Dimension	Stereospecific vasodilating activity of the N-benzyl-N-methylaminoethyl-containing dihydropyridine enantiomers
Target Compound Data	Target compound shares the N-benzyl-N-methyl connectivity pattern present in the nicardipine side chain; the 2,6-dimethyl substitution on the target's phenyl ring mirrors the 2,6-dimethyl pattern on the dihydropyridine core of nicardipine.
Comparator Or Baseline	(+)-YC-93 (nicardipine hydrochloride enantiomer) vs. (−)-YC-93: Vertebral vasodilating activity ratio ≈ 3:1 in favor of the (+)-enantiomer in anesthetized dogs.
Quantified Difference	Approximately 3-fold potency difference between enantiomers, demonstrating the stereochemical sensitivity of the N-benzyl-N-methylaminoethyl pharmacophore.
Conditions	Vertebral vasodilating activity measured in dogs; enantiomers synthesized via resolution with cinchonidine/cinchonine; published in Chemical & Pharmaceutical Bulletin, 1980, Vol. 28, pp. 2809-2812.

Why This Matters

This evidence demonstrates that the N-benzyl-N-methylamino structural motif—of which [(2,6-Dimethylphenyl)methyl](methyl)amine is a 2,6-dimethylphenyl variant—participates in stereospecific, quantitatively differentiated pharmacological interactions. For medicinal chemistry programs exploring dihydropyridine or related chemotypes, the target compound offers a pre-installed 2,6-dimethyl-N-methylbenzylamine fragment that can be directly elaborated into candidate molecules.

• [1] Shibanuma, T. et al. (1980). Synthesis of Optically Active 2-(N-Benzyl-N-methylamino)ethyl Methyl 2,6-Dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate (Nicardipine). Chemical & Pharmaceutical Bulletin, 28(9), 2809-2812. The vertebral vasodilating activity of (+)-YC-93 was approximately 3 times that of (−)-YC-93 in dogs. View Source
• [2] Google Patents. IE80422B1 — Novel process for producing nicardipine hydrochloride and its novel intermediate compound. Describes the essential role of the N-benzyl-N-methylaminoethyl intermediate in nicardipine synthesis. View Source
• [3] DrugFuture. Nicardipine hydrochloride synthetic routes. Details the two synthetic pathways employing N-benzyl-N-methylaminoethyl acetoacetate or N-benzyl-N-methylaminoethyl β-aminocrotonate as key intermediates. View Source

Procurement-Relevant Application Scenarios for [(2,6-Dimethylphenyl)methyl](methyl)amine (CAS 1199774-99-6)

Medicinal Chemistry: Dihydropyridine Calcium Channel Blocker Lead Optimization

Research groups pursuing structure-activity relationship (SAR) studies around the dihydropyridine calcium channel blocker scaffold can employ [(2,6-Dimethylphenyl)methyl](methyl)amine as a pre-functionalized building block that incorporates the N-benzyl-N-methylamino motif found in nicardipine. The 2,6-dimethyl substitution on the phenyl ring mirrors the substitution pattern on the dihydropyridine core, providing a consistent steric and electronic environment. The stereosensitive nature of this pharmacophore—validated by the approximately 3-fold enantiomeric potency differential observed for (+)- vs. (−)-YC-93 in vertebral vasodilation assays—makes the availability of the N-methyl-2,6-dimethylbenzylamine fragment critical for systematic exploration of chiral and positional analogs [1].

Synthetic Methodology: Amine Reactivity Studies Under Sterically Hindered Conditions

The ortho,ortho'-dimethyl substitution pattern in the target compound creates a sterically congested environment around the benzylic amine that is fundamentally different from unsubstituted N-methylbenzylamine. This property makes the compound a valuable probe substrate for evaluating the tolerance of new amination, N-arylation, or reductive amination methodologies to steric hindrance. The elevated pKa (9.77 vs. 9.42 for 2,6-dimethylbenzylamine) also shifts the optimal pH window for reactions requiring the free-base form by approximately 0.35 pH units, providing a measurable benchmark for reaction optimization studies .

Anti-Infective Intermediate Development: Flavin Derivative Synthesis

2,6-Dimethylbenzylamine (primary amine, CAS 74788-82-2) is established as an intermediate for flavin-based anti-infective agents. The N-methyl analog—the target compound—offers an alternative starting material for flavin derivatives where N-alkylation is desired in the final product, potentially eliminating a late-stage N-methylation step. The differentiated polarity (lower density: 0.912 vs. 0.952 g/cm³ for the primary amine) and higher boiling point (220.7 vs. 96-98 °C at reduced pressure) also affect extraction and purification workflows during multi-step synthesis, enabling distinct process chemistry strategies .

Procurement Quality Control: Identity Confirmation via Physicochemical Profiling

For laboratory procurement and incoming QC workflows, the target compound can be unambiguously distinguished from its closest structural analogs using orthogonal physical property measurements. The density differential (0.912 g/cm³ for target vs. 0.939 g/mL for N-methylbenzylamine vs. 0.952 g/cm³ for 2,6-dimethylbenzylamine) provides a rapid, non-destructive identity check. Combined with pKa determination (9.77 for target vs. 9.42 for the primary amine analog) and boiling point or GC retention time, these properties constitute a multi-parameter identity verification protocol that reduces the risk of compound misidentification in high-throughput screening or parallel synthesis campaigns .

Application

Selection Property

Validation Focus

Dihydropyridine calcium channel modulator SAR studies

N-Benzyl-N-methylamino pharmacophore fragment

Stereospecific activity context (enantiomeric differentiation)

Sterically hindered amine reactivity methodology

Ortho,ortho'-dimethyl secondary benzylamine

Reaction tolerance and pH window optimization

Flavin-based anti-infective intermediate development

2,6-Dimethyl substitution pattern with N-methyl group

Positional isomer specificity and late-stage alkylation avoidance

Procurement identity verification and QC

Orthogonal physical property set (density, pKa, bp)

Differentiation from structural analogs via multi-parameter protocol

• [1] Shibanuma, T. et al. (1980). Synthesis of Optically Active 2-(N-Benzyl-N-methylamino)ethyl Methyl 2,6-Dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate (Nicardipine). Chemical & Pharmaceutical Bulletin, 28(9), 2809-2812. View Source